LHRH, N-ac-(4-F-Phe)(1)-(4-Cl-phe)(2)-trp(3,6)-alanh2(10)-
Overview
Description
LHRH, N-ac-(4-F-Phe)(1)-(4-Cl-phe)(2)-trp(3,6)-alanh2(10)-, also known as LHRH, N-ac-(4-F-Phe)(1)-(4-Cl-phe)(2)-trp(3,6)-alanh2(10)-, is a useful research compound. Its molecular formula is C74H90ClFN16O13 and its molecular weight is 1466.1 g/mol. The purity is usually 95%.
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properties
CAS RN |
78493-49-9 |
|---|---|
Product Name |
LHRH, N-ac-(4-F-Phe)(1)-(4-Cl-phe)(2)-trp(3,6)-alanh2(10)- |
Molecular Formula |
C74H90ClFN16O13 |
Molecular Weight |
1466.1 g/mol |
IUPAC Name |
(2S)-N-[(2R)-1-[[(2R)-2-acetamido-3-(4-fluorophenyl)propanoyl]amino]-1-oxopropan-2-yl]-1-[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2R)-2-amino-3-(4-chlorophenyl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]-5-carbamimidamidopentanoyl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C74H90ClFN16O13/c1-40(2)31-57(66(98)85-56(15-9-29-80-74(78)79)73(105)92-30-10-16-63(92)72(104)83-41(3)64(96)91-70(102)58(84-42(4)94)33-44-19-25-49(76)26-20-44)87-68(100)61(36-47-38-82-55-14-8-6-12-52(47)55)89-67(99)59(34-45-21-27-50(95)28-22-45)88-71(103)62(39-93)90-69(101)60(35-46-37-81-54-13-7-5-11-51(46)54)86-65(97)53(77)32-43-17-23-48(75)24-18-43/h5-8,11-14,17-28,37-38,40-41,53,56-63,81-82,93,95H,9-10,15-16,29-36,39,77H2,1-4H3,(H,83,104)(H,84,94)(H,85,98)(H,86,97)(H,87,100)(H,88,103)(H,89,99)(H,90,101)(H4,78,79,80)(H,91,96,102)/t41-,53-,56+,57+,58-,59+,60-,61-,62+,63+/m1/s1 |
InChI Key |
SHBNJCOEGDTGKI-LSVAVSISSA-N |
Isomeric SMILES |
C[C@H](C(=O)NC(=O)[C@@H](CC1=CC=C(C=C1)F)NC(=O)C)NC(=O)[C@@H]2CCCN2C(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](CC3=CNC4=CC=CC=C43)NC(=O)[C@H](CC5=CC=C(C=C5)O)NC(=O)[C@H](CO)NC(=O)[C@@H](CC6=CNC7=CC=CC=C76)NC(=O)[C@@H](CC8=CC=C(C=C8)Cl)N |
SMILES |
CC(C)CC(C(=O)NC(CCCNC(=N)N)C(=O)N1CCCC1C(=O)NC(C)C(=O)NC(=O)C(CC2=CC=C(C=C2)F)NC(=O)C)NC(=O)C(CC3=CNC4=CC=CC=C43)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)C(CO)NC(=O)C(CC6=CNC7=CC=CC=C76)NC(=O)C(CC8=CC=C(C=C8)Cl)N |
Canonical SMILES |
CC(C)CC(C(=O)NC(CCCNC(=N)N)C(=O)N1CCCC1C(=O)NC(C)C(=O)NC(=O)C(CC2=CC=C(C=C2)F)NC(=O)C)NC(=O)C(CC3=CNC4=CC=CC=C43)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)C(CO)NC(=O)C(CC6=CNC7=CC=CC=C76)NC(=O)C(CC8=CC=C(C=C8)Cl)N |
Other CAS RN |
78493-49-9 |
synonyms |
GnRH, N-Ac-(4-F-Phe)(1)-(4-Cl-Phe)(2)-Trp(3,6)-AlaNH2(10)- LHRH, N-Ac-(4-F-Phe)(1)-(4-Cl-Phe)(2)-Trp(3,6)-AlaNH2(10)- LHRH-N-acetyl-4-fluorophenylalanyl(1)-4-chlorophenylalanyl(2)-tryptophyl(3,6)-alaninamide(10)- N-Ac-1-(4-F-Phe)-2-(4-Cl-Phe)-3,6-Trp-AlaNH2-LHRH NAF-PCPTAL |
Origin of Product |
United States |
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